2-Morpholinobenzo[d]thiazole-4-carboxylic acid

Specification

• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.30 g/mol
• IUPAC Name: 2-morpholin-4-yl-1,3-benzothiazole-4-carboxylic acid
• Standard InChI: InChI=1S/C12H12N2O3S/c15-11(16)8-2-1-3-9-10(8)13-12(18-9)14-4-6-17-7-5-14/h1-3H,4-7H2,(H,15,16)
• Standard InChI Key: FRGIXKSBRCMLSH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(C=CC=C3S2)C(=O)O

Introduction

2-Morpholinobenzo[d]thiazole-4-carboxylic acid is a heterocyclic compound featuring a morpholine group fused to a benzo[d]thiazole ring system with a carboxylic acid functional group. Heterocyclic compounds like this are known for their diverse applications in medicinal chemistry, particularly due to their biological activity and structural versatility.

Synthesis Pathways

The synthesis of 2-Morpholinobenzo[d]thiazole-4-carboxylic acid generally involves:

• Formation of the Benzo[d]thiazole Core:

  • Reacting o-aminothiophenol derivatives with carboxylic acids or their derivatives under cyclization conditions.

• Introduction of the Morpholine Group:

  • Substitution reactions using morpholine as a nucleophile.

• Carboxylation:

  • Adding the carboxylic acid group at the desired position through functionalization techniques like Friedel-Crafts acylation or oxidation of methyl groups.

Biological Activities

The benzo[d]thiazole scaffold is widely recognized for its pharmacological activities:

• Antimicrobial Properties:

  • The thiazole nucleus disrupts bacterial lipid biosynthesis and exhibits broad-spectrum antibacterial and antifungal activity.

  • Potential applications include combating resistant bacterial strains.

• Anticancer Activity:

  • Compounds containing benzo[d]thiazole rings have shown efficacy against various cancer cell lines due to their ability to interfere with DNA replication and repair mechanisms.

• Anti-inflammatory Potential:

  • The morpholine group can enhance anti-inflammatory effects by modulating enzyme interactions.

Molecular Docking and ADME Studies

Molecular docking studies reveal strong binding affinities of benzo[d]thiazole derivatives to key biological targets such as enzymes and receptors involved in microbial resistance and cancer pathways.

ADME Property	Observation
Absorption	High gastrointestinal absorption
Distribution	Moderate blood-brain barrier permeability
Metabolism	Likely metabolized by liver enzymes
Excretion	Expected to be excreted via renal pathways

Applications

• Drug Development: As a lead compound for designing antimicrobial or anticancer drugs.

• Material Science: Potential use in creating functional materials due to its aromaticity and stability.

• Biological Probes: Useful in studying enzyme inhibition mechanisms.